Cas no 1823874-30-1 (4,6-Dichloro-N-methylpyridin-2-amine)

• Product Name: 4,6-Dichloro-N-methylpyridin-2-amine
• CAS No: 1823874-30-1
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD21362309
• CID: 3040705
• PubChem ID: 92043045
• Update Time: 2025-10-29

4,6-Dichloro-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-N-methylpyridin-2-amine
• (4,6-Dichloro-pyridin-2-yl)-methyl-amine
• 2-Pyridinamine, 4,6-dichloro-N-methyl-
• AK174678
• CS-0038889
• 1823874-30-1
• AKOS025404785
• EN300-7393197
• AMY9293
• DS-8910
• Z1939449890
• MFCD21362309
• SCHEMBL21922822
• YXC87430

• MDL： MFCD21362309
• Inchi： 1S/C6H6Cl2N2/c1-9-6-3-4(7)2-5(8)10-6/h2-3H,1H3,(H,9,10)
• InChI Key： VEWVNPPNXYLUPE-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)NC)Cl

Computed Properties

• Exact Mass: 175.9908036g/mol
• Monoisotopic Mass: 175.9908036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4,6-Dichloro-N-methylpyridin-2-amine

4,6-Dichloro-N-methylpyridin-2-amine (CAS 1823874-30-1): A Comprehensive Overview of Properties and Applications

4,6-Dichloro-N-methylpyridin-2-amine (CAS 1823874-30-1) is a specialized heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This chlorinated pyridine derivative features a unique molecular structure with two chlorine atoms at the 4 and 6 positions and a methylamino group at the 2-position, making it a valuable intermediate for various synthetic applications.

The compound's molecular formula C₆H₆Cl₂N₂ gives it distinct physicochemical properties that researchers are exploring for multiple applications. With a molecular weight of 177.03 g/mol, this N-methylpyridinamine derivative exhibits moderate solubility in organic solvents while being less soluble in water, a characteristic that makes it particularly useful in certain synthetic processes.

Recent scientific literature highlights the growing importance of 4,6-dichloro-N-methyl-2-aminopyridine in medicinal chemistry. Its structural features make it an attractive scaffold for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing chlorine atoms and the electron-donating methylamino group creates interesting electronic properties that can be fine-tuned for specific biological activities.

In material science applications, researchers have investigated 4,6-Dichloro-N-methylpyridin-2-amine as a building block for advanced materials. Its ability to participate in various coupling reactions makes it valuable for creating conjugated systems with potential applications in organic electronics and photovoltaic materials. The compound's thermal stability, typically in the range of 150-200°C, further enhances its utility in high-temperature applications.

The synthesis of CAS 1823874-30-1 typically involves chlorination reactions of appropriate pyridine precursors followed by selective N-methylation. Recent advances in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing. These developments align with current industry trends toward greener synthetic pathways.

Analytical characterization of 4,6-Dichloro-N-methylpyridin-2-amine typically involves techniques such as NMR spectroscopy (showing characteristic peaks at δ 2.85 ppm for the N-methyl group and aromatic protons between 6.5-7.5 ppm), mass spectrometry, and HPLC for purity determination. These analytical methods ensure the compound meets the stringent quality standards required for research and industrial applications.

From a commercial perspective, the market for chlorinated pyridine derivatives like this compound has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Suppliers typically offer this compound in research quantities with purity levels ranging from 95% to 99%, catering to different application requirements. Proper storage conditions (typically 2-8°C in airtight containers) are recommended to maintain stability over extended periods.

Safety considerations for handling 4,6-Dichloro-N-methylpyridin-2-amine include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, safety glasses) should be used when working with this compound. Material Safety Data Sheets (MSDS) provide detailed handling instructions that should be reviewed prior to use.

The future outlook for CAS 1823874-30-1 appears promising, with ongoing research exploring novel applications in various fields. Its versatility as a synthetic intermediate continues to attract interest from both academic and industrial researchers. As synthetic methodologies advance and new applications emerge, the importance of this compound in specialized chemical synthesis is likely to grow.

For researchers seeking alternatives or similar compounds, structurally related molecules include various dichloropyridine derivatives and N-methylaminopyridines, though each offers distinct properties and reactivity patterns. The specific substitution pattern of 4,6-Dichloro-N-methylpyridin-2-amine gives it unique characteristics that make it particularly valuable for certain synthetic transformations.

In conclusion, 4,6-Dichloro-N-methylpyridin-2-amine (CAS 1823874-30-1) represents an important building block in modern organic synthesis with diverse potential applications. Its combination of structural features, synthetic utility, and emerging applications in cutting-edge research areas make it a compound of continuing interest to the scientific community. As research progresses, new uses for this versatile molecule are likely to be discovered, further expanding its role in chemical innovation.